3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide

• IUPAC Name: 3-methyl-N-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl]benzamide
• InChI: InChI=1S/C18H17N3O2/c1-12-7-6-10-15(11-12)17(22)19-13(2)18-20-16(21-23-18)14-8-4-3-5-9-14/h3-11,13H,1-2H3,(H,19,22)
• InChI Key: IZFBTAGYORCANA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC(C)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C18H17N3O2
• Molecular Weight: 307.3 g/mol

Description

3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential for use in various research applications. This compound is known for its unique structure and mechanism of action, making it a valuable tool for understanding biological processes.

Mechanism of Action

The mechanism of action of 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide involves interaction with specific molecular targets in cells. This compound has been shown to bind to certain enzymes and receptors, leading to inhibition or activation of downstream signaling pathways. Additionally, 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been shown to modulate the activity of certain ion channels, leading to changes in cellular excitability.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide are diverse and depend on the specific molecular targets that are affected. This compound has been shown to affect a range of biological processes, including cellular metabolism, gene expression, and cellular signaling. Additionally, 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been shown to exhibit anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide in lab experiments is its high potency and specificity for certain molecular targets. This allows researchers to study specific biological processes in a more targeted and precise manner. However, one limitation of using this compound is its potential for off-target effects, which can complicate data interpretation and analysis.

Future Directions

There are many potential future directions for research involving 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide. One area of interest is the development of new compounds based on the structure of this compound, with improved potency and specificity for certain molecular targets. Additionally, further research is needed to fully understand the biological effects of this compound and its potential for use in therapeutic applications. Finally, there is a need for more studies to investigate the safety and toxicity of this compound in various biological systems.

Synthesis Methods

The synthesis of 3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide involves a multi-step process that requires specialized equipment and expertise. The most common method involves the reaction of 3-phenyl-1,2,4-oxadiazole-5-carboxylic acid with 3-amino-N-methylbenzamide in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC).

Scientific Research Applications

3-methyl-N-(1-(3-phenyl-1,2,4-oxadiazol-5-yl)ethyl)benzamide has been used extensively in scientific research, particularly in the fields of biochemistry and pharmacology. This compound has been shown to exhibit a range of biological activities, including inhibition of certain enzymes and receptors, as well as modulation of cellular signaling pathways.